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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127

Introduction: Ethyl isonicotinate (CAS No: 1570-45-2), also known as ethyl 4-
pyridinecarboxylate, is a valuable building block in pharmaceutical synthesis, particularly in the
development of antitubercular and antihypertensive drugs.[1][2] Its utility in research and drug
development necessitates a thorough understanding of its safety profile and handling
requirements to ensure the well-being of laboratory personnel. This guide provides a
comprehensive overview of the safety data, handling protocols, and emergency procedures for
ethyl isonicotinate, tailored for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Ethyl isonicotinate is classified as a hazardous chemical and requires careful handling.[3] It is
a combustible liquid that can cause skin, eye, and respiratory irritation.[1][4][5] The primary
signal word associated with this chemical is "Warning".[4][5][6][7]

Table 1: GHS Hazard Classification for Ethyl Isonicotinate
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Hazard Class

Hazard Category

Hazard Statement

H227: Combustible liquid[3][4]

Flammable liquids Category 4 6]
] S H315: Causes skin irritation[1]
Skin corrosion/irritation Category 2
[41[5]
Serious eye damage/eye H319: Causes serious eye
N Category 2 N
irritation irritation[1][4][5]
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation[1][4][5]

Physicochemical and Toxicological Properties

Understanding the physical, chemical, and toxicological properties of ethyl isonicotinate is

fundamental to its safe use.

Table 2: Physicochemical Properties of Ethyl Isonicotinate

Property Value References
Colorless to pale yellow, clear

Appearance o (1131161171
liquid

Molecular Formula CsHoaNO2 [41[6]

Molecular Weight 151.16 g/mol [41151[6]

Boiling Point 220 °C (428 °F) at 760 mmHg [3][6]

_ 87 - 88 °C (188.6 - 190.4 °F) -

Flash Point [3][6][8]
closed cup

Density 1.009 g/mL at 25 °C

Water Solubility

Sparingly soluble / Immiscible

[1](2](6]

Refractive Index

n20/D 1.501
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Table 3: Toxicological Data for Ethyl Isonicotinate

Test Route Species Value References

LD50 Intravenous Mouse 56 mg/kg [2][4]

No component is

identified as a

probable,
Carcinogenicity N/A N/A possible or [4]

confirmed human

carcinogen by

IARC.

The chemical,
physical, and
toxicological
General Note N/A N/A properties have [31141181I9]
not been
thoroughly

investigated.

Experimental Protocols: Safe Handling, Storage,
and Personal Protection

Adherence to strict protocols is essential to minimize exposure and mitigate risks.

Standard Handling Protocol

e Risk Assessment: Before beginning work, perform a risk assessment for the planned
procedure. Identify potential hazards, including inhalation of vapors, skin/eye contact, and
fire risk.

» Ventilation: Always handle ethyl isonicotinate in a well-ventilated area, preferably within a
chemical fume hood.[1][7][8][9]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[1][3][4][6][7][8] Implement measures to prevent the buildup of
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electrostatic charge.[4][7]

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Section 3.3
before handling.

o Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools like a
pipette or a graduated cylinder.

e Hygiene: Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly with soap
and water after handling and before breaks.[4][8][9] Do not eat, drink, or smoke in the work
area.[6]

o End of Work: Tightly close the container after use.[4][6][9] Clean the work area and
decontaminate any surfaces that may have come into contact with the chemical.

Storage Protocol

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, acids, and bases.[1][3][4][6][8][9]

o Keep containers tightly closed to prevent leakage and contamination.[1][4][6][7][8][9]

e The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

e Some sources recommend storing under an inert atmosphere like argon, as the material
may be sensitive to air and heat.[7][10]

Personal Protective Equipment (PPE) Protocol

o Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields
conforming to NIOSH (US) or EN 166 (EU) standards.[4][8]

e Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., neoprene, nitrile, or butyl
rubber).[4][11] Inspect gloves for integrity before each use. Use proper glove removal
technique to avoid skin contact with the outer surface of the glove.[4]
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o Clothing: Wear a lab coat or other appropriate protective clothing to prevent skin exposure.
[8] An apron and antistatic boots may also be necessary depending on the scale of work.

[3]

o Respiratory Protection: If ventilation is insufficient or for operations that may generate
significant vapors, use a NIOSH-approved respirator with an appropriate cartridge.[8] If a
respirator is the sole means of protection, a full-face supplied-air respirator is recommended.
[4]

Experimental Protocols: Emergency Procedures

Immediate and appropriate action during an emergency is critical.

First-Aid Measures Protocol

e General Advice: In case of exposure or if you feel unwell, seek medical advice immediately
and show the Safety Data Sheet to the attending physician.[4][6][7][9]

 If Inhaled:
o Move the affected person to fresh air immediately.[4][6][8][9]
o If breathing is difficult or has stopped, provide artificial respiration.[4][8][9]
o Seek immediate medical attention.[4][6][8][9]
 In Case of Skin Contact:
o Immediately remove all contaminated clothing.[8]
o Wash the affected area with plenty of soap and water for at least 15 minutes.[4][6][8][9]
o If skin irritation occurs or persists, consult a physician.[4][7]
e In Case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[4][6][8][9]
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o Remove contact lenses if present and easy to do so. Continue rinsing.[4][7]

o Consult a physician or ophthalmologist.[4]

o If Swallowed:

o

Do NOT induce vomiting.[4][6][8][9]

[¢]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4
cupfuls of water.[8][9]

[¢]

Never give anything by mouth to an unconscious person.[4][8][9]

o

Seek immediate medical attention.[4][6][8][9]

Fire-Fighting Protocol

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][4][6][8] Water mist can be used to cool unopened containers.[3][6]

o Specific Hazards: The substance is a combustible liquid.[3][4][6] Hazardous combustion
products include toxic gases like carbon oxides (CO, COz2) and nitrogen oxides (NOx).[3][4]
[8] Vapors are heavier than air and may form explosive mixtures, especially with intense
heating. Containers may explode when heated.[3][6]

¢ Protective Actions:
o Evacuate the area.

o Firefighters must wear full protective gear and a self-contained breathing apparatus
(SCBA) with a full face-piece operated in pressure-demand or other positive pressure
mode.[3][4][8][9]

o Use water spray to keep fire-exposed containers cool and prevent rupture.[4][8]

Accidental Release (Spill Cleanup) Protocol

o |Immediate Actions:
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o Ensure adequate ventilation.[4][7]
o Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[3][4][7][8]

o Evacuate non-essential personnel from the area.[4][7]

e Personal Protection: Don the full appropriate PPE, including respiratory protection, gloves,
and eye protection.[4][8]

» Containment:

o Prevent further leakage or spillage if it is safe to do so0.[4]

o Do not allow the product to enter drains or waterways.[4] Cover drains if necessary.
e Cleanup and Collection:

o For small spills, absorb the liquid with an inert, non-combustible material such as dry sand,
earth, or vermiculite.[8]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for disposal.[4][8][9] An electrically protected vacuum cleaner or wet-
brushing can also be used.[4]

o Decontamination: Clean the spill area thoroughly with soap and water.

o Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.[4]

Visualized Workflows

To further clarify procedural logic, the following diagrams illustrate key safety workflows.
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Figure 1: Recommended workflow for handling ethyl isonicotinate.
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Figure 2: Flowchart for responding to an ethyl isonicotinate spill.
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Disposal Considerations

Unused ethyl isonicotinate and contaminated waste must be treated as hazardous waste.[3]
It is recommended to dispose of this material via a licensed professional waste disposal
service.[4] This combustible substance may be burned in a chemical incinerator equipped with
an afterburner and scrubber.[4] Always follow local, state, and federal environmental
regulations for chemical waste disposal.[3] Do not dispose of the material by pouring it into
drains.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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